1-(2-Fluorobenzyl)-6-oxopiperidine-2-carboxylic acid

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-6-oxopiperidine-2-carboxylic acid
• InChI: InChI=1S/C13H14FNO3/c14-10-5-2-1-4-9(10)8-15-11(13(17)18)6-3-7-12(15)16/h1-2,4-5,11H,3,6-8H2,(H,17,18)
• InChI Key: HANPCRRRERCFEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C(=O)C1)CC2=CC=CC=C2F)C(=O)O
• Molecular Formula: C13H14FNO3
• Molecular Weight: 251.25 g/mol

Description

“1-(2-Fluorobenzyl)-6-oxopiperidine-2-carboxylic acid” is a complex organic compound. The “1-(2-Fluorobenzyl)” part suggests the presence of a fluorobenzyl group, which is a benzyl group (a benzene ring attached to a CH2 group) with a fluorine atom substituted at the 2-position. The “6-oxopiperidine-2-carboxylic acid” part suggests a piperidine (a six-membered ring with one nitrogen atom) with a carbonyl group (C=O) at the 6-position and a carboxylic acid group (-COOH) at the 2-position.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, there are general methods for synthesizing similar fluorobenzyl compounds. These methods often involve nucleophilic substitution reactions, where a nucleophile (an electron-rich species) attacks an electrophile (an electron-deficient species). In the case of fluorobenzyl compounds, the fluorine atom often serves as the nucleophile.

Molecular Structure Analysis

The molecular structure of “this compound” can be inferred from its name. It likely contains a six-membered piperidine ring with a carbonyl group at the 6-position and a carboxylic acid group at the 2-position. Attached to the nitrogen atom of the piperidine ring is a 2-fluorobenzyl group.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been involved in studies focusing on the synthesis and chemical reactions of related fluorinated compounds. For instance, research on the synthesis and resolution of (R)- and (S)-6-fluorochroman-2-carboxylic acids highlights the synthesis process starting from p-fluorophenol, which is somewhat related in structure and reactivity to 1-(2-Fluorobenzyl)-6-oxopiperidine-2-carboxylic acid (Yang et al., 2005). Moreover, investigations into the selectivities of reactions involving organolithium reagents with unprotected 2-halobenzoic acids provide insights into the chemical behavior of similar fluorinated compounds (Gohier et al., 2003).

Bioactive Compound Research

• Research on biologically active compounds includes the introduction of fluorine atoms into the structure of certain compounds, leading to the manifestation of antimicrobial activity. Studies conducted on N-ethoxyethylpiperidine derivatives, for example, highlight the introduction of fluorine atoms and their effect on the antimicrobial properties of these compounds (Issayeva et al., 2019).

Material Chemistry and Synthesis

• In material chemistry, fluorinated compounds are used for the synthesis of new materials. For instance, the synthesis and characterization of tri(o-fluorobenzyl)tin esters of heteroaromatic carboxylic acid highlight the chemical versatility and potential application of fluorinated compounds in creating novel materials with specific properties (Yin et al., 2004).